5-(Cyclopentylmethyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H13N3S/c9-8-11-10-7(12-8)5-6-3-1-2-4-6/h6H,1-5H2,(H2,9,11)
• InChI Key: WELHTTQQQDXIDI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC2=NN=C(S2)N
• Molecular Formula: C8H13N3S
• DSSTOX Substance ID: DTXSID80402321
• Molecular Weight: 183.28 g/mol
• CAS No.: 299935-39-0

Description

5-(Cyclopentylmethyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C8H13N3S and its molecular weight is 183.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis 5-(Cyclopentylmethyl)-1,3,4-thiadiazol-2-amine, as part of the 1,3,4-thiadiazol-2-amine family, has been explored in various chemical syntheses and structural analyses. Studies have demonstrated the synthesis of derivatives via cyclization reactions, highlighting the role of such compounds in the development of new chemical entities with potential biological activities. For instance, the synthesis and characterization of thiadiazole derivatives using single-crystal X-ray data and DFT studies reveal insights into their molecular structure and stability, suggesting their utility in further medicinal chemistry applications (Dani et al., 2013).

Antiproliferative and Antimicrobial Properties The 1,3,4-thiadiazole core, to which this compound is related, has been extensively studied for its antiproliferative and antimicrobial properties. Research indicates that Schiff bases derived from 5-substituted-1,3,4-thiadiazol-2-amines exhibit notable DNA protective ability and antimicrobial activity, with certain compounds showing strong activity against specific cancer cell lines and microbial strains, suggesting their potential in developing new therapeutic agents (Gür et al., 2020).

Ultrasound-Assisted Synthesis Innovations in the synthesis of 1,3,4-thiadiazol-2-amine derivatives, such as the application of ultrasound-assisted methods, have been explored to improve the efficiency of chemical reactions. These methods not only enhance the reaction rates but also offer a more sustainable approach to chemical synthesis by reducing reaction times and potentially lowering the environmental impact (Erdogan, 2018).

Heterocyclic Assembly and Biological Activity The synthesis of heterocyclic compounds based on 5-arylisoxazole and 1,3,4-thiadiazol-2-amines has been investigated, leading to the creation of novel heterocyclic assemblies with significant potential for biological activity. These assemblies are of interest due to their complex structures and the possibility of harboring unique pharmacological properties (Petkevich et al., 2021).